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Compound of Interest

Compound Name: L-NIL hydrochloride

Cat. No.: B116163

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-N6-(1-iminoethyl)lysine hydrochloride
(L-NIL hydrochloride), a potent and selective inhibitor of inducible nitric oxide synthase
(iINOS). This document covers its chemical properties, mechanism of action, relevant signaling
pathways, and detailed experimental protocols for its application in research settings.

Core Properties of L-NIL Hydrochloride

L-NIL hydrochloride is a small molecule inhibitor widely used in biomedical research to
investigate the roles of INOS in various physiological and pathological processes. Its chemical
and physical properties are summarized below.
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Property Value Citation(s)

) N6-(1-iminoethyl)-L-lysine,
Chemical Name _ _ [1]
dihydrochloride

L-N6-(1-Iminoethyl)lysine
Synonyms _ _ [2]
dihydrochloride

Molecular Formula CsH17N302 - 2HCI [1]
Molecular Weight 260.16 g/mol [1]
CAS Number 159190-45-1 [1]
Appearance Crystalline solid [1]
Purity =295% [1]

Water (~50 mg/mL), PBS (pH
. 7.2) (=30 mg/mL), DMSO (~15
Solubility [1]
mg/mL), DMF (~15 mg/mL),

Ethanol (~1 mg/mL)

Storage -20°C [1]

Mechanism of Action and Selectivity

L-NIL hydrochloride is a potent inhibitor of nitric oxide synthase (NOS) enzymes, with a
marked selectivity for the inducible isoform (iNOS or NOS2) over the endothelial (eNOS or
NOS3) and neuronal (nNOS or NOS1) isoforms.[2][3] The primary mechanism of inhibition
involves the alteration and loss of the heme residue at the active site of the INOS enzyme.[4]
This selective inhibition allows for the targeted investigation of iINOS activity in various
biological systems.

The inhibitory potency of L-NIL hydrochloride against different NOS isoforms is presented in
the following table.
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NOS Isoform ICso0 Value (pM) Citation(s)
iINOS (murine) 0.4-33 [5]
NNOS (rat) 17-92 [5]
eNOS 8- 38 [5]

Role in Signaling Pathways

L-NIL hydrochloride, by inhibiting INOS, modulates signaling pathways that are dependent on
the production of nitric oxide (NO). In inflammatory conditions, various stimuli such as
lipopolysaccharide (LPS) and pro-inflammatory cytokines can induce the expression of INOS.
[6] The resulting overproduction of NO can have both physiological and pathophysiological
consequences.

The induction of INOS and its inhibition by L-NIL hydrochloride can be visualized in the
context of a simplified inflammatory signaling pathway.
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Cell Culture

Seed RAW 264.7 cells
in 96-well plate

Treat with L-NIL hydrochloride
(various concentrations)

Induce iNOS with
LPS + IFN-y

Encubate for 24-48 houra

Griess Assay

Collect supernatant Grepare nitrite standarda

Add Griess reagent to

samples and standards

Incubate at RT

Measure absorbance
at 540-550 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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